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Compound of Interest

Compound Name: 4'-Bromochalcone

Cat. No.: B3021037 Get Quote

This guide provides crucial safety protocols, operational procedures, and disposal plans for the

handling of 4'-Bromochalcone in a laboratory setting. The information is intended for

researchers, scientists, and professionals in drug development to ensure safe and compliant

laboratory practices.

Chemical and Physical Properties
The following table summarizes key quantitative data for 4'-Bromochalcone.

Property Value Citations

Molecular Formula C₁₅H₁₁BrO [1][2]

Molecular Weight 287.15 - 287.16 g/mol [1][2]

Melting Point 98 - 105 °C [2]

Appearance Pale yellow crystalline solid [2]

Operational Plan: Safe Handling Protocol
Proper handling of 4'-Bromochalcone is critical to minimize exposure and ensure a safe

laboratory environment. This protocol outlines the necessary steps for preparation, handling,

and post-handling procedures.
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Engineering Controls and Preparation
Ventilation: Always handle 4'-Bromochalcone in a well-ventilated area. Use a chemical

fume hood with appropriate exhaust ventilation, especially at places where dust may be

formed.[1]

Emergency Equipment: Ensure that an eye wash station and a safety shower are readily

accessible in the immediate work area.

Pre-Handling Check: Before starting any work, read and understand the Safety Data Sheet

(SDS).[3] Ensure all necessary personal protective equipment is available and in good

condition.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the last line of defense against chemical exposure.[4] The

following PPE is mandatory when handling 4'-Bromochalcone:
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PPE Category Specification Citations

Eye and Face Protection

Use chemical safety goggles

and a face shield. Equipment

must be approved under

government standards such as

NIOSH (US) or EN 166 (EU).

[1]

Hand Protection

Wear chemical-resistant

gloves. Gloves must be

inspected for any damage

before use. Use proper glove

removal technique (without

touching the glove's outer

surface) to avoid skin contact.

[1]

Body Protection

A lab coat is required. For

tasks with a higher risk of

exposure, a complete

chemical-resistant suit should

be worn.

[1][4]

Respiratory Protection

If there is a risk of dust

formation or if ventilation is

inadequate, wear a NIOSH-

certified respirator.

[5]

Handling Procedure
Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[1]

Prevent Dust Formation: Handle the solid carefully to prevent the formation of dust and

aerosols.[1] Do not perform actions like dry sweeping of spilled solid.

Weighing: If weighing the solid, do so within a chemical fume hood or a ventilated balance

enclosure.

Post-Handling: After handling, wash hands thoroughly with soap and water, especially before

breaks and at the end of the workday.[1]
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Disposal Plan: Waste Management Protocol
Proper disposal of 4'-Bromochalcone and associated contaminated materials is essential to

prevent environmental harm and ensure regulatory compliance.

Waste Segregation
Halogenated Organic Waste: As 4'-Bromochalcone is a halogenated organic compound, all

waste containing this chemical must be segregated into a clearly labeled "Halogenated

Organic Waste" container.[6]

Solid vs. Liquid Waste: Use separate, designated containers for solid waste (e.g., excess 4'-
Bromochalcone, contaminated filter paper) and liquid waste (e.g., solutions containing 4'-
Bromochalcone).

Waste Collection and Storage
Containers: Use suitable, closed, and properly labeled containers for waste collection.[1]

Spill Cleanup: In case of a spill, sweep up the solid material without creating dust and place

it into a designated, sealed container for disposal.[1]

Storage: Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials, pending disposal.

Disposal Procedure
Professional Disposal: Arrange for the disposal of surplus and non-recyclable 4'-
Bromochalcone through a licensed professional waste disposal service.[1] Do not dispose

of this chemical down the drain or in regular trash.

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE in

accordance with applicable laboratory and local regulations.[1] Contaminated lab coats

should be professionally laundered or disposed of as hazardous waste.

Empty Containers: Rinse empty containers thoroughly and dispose of them according to

institutional and local guidelines.
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Experimental Workflow Visualization
The following diagram illustrates the standard workflow for the safe handling and disposal of 4'-
Bromochalcone.
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Caption: Workflow for Safe Handling of 4'-Bromochalcone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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